Ethyl 2-(3-bromophenyl)-2-methylpropanoate

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: ethyl 2-(3-bromophenyl)-2-methylpropanoate
• InChI: InChI=1S/C12H15BrO2/c1-4-15-11(14)12(2,3)9-6-5-7-10(13)8-9/h5-8H,4H2,1-3H3
• InChI Key: RHTVVBQWSJFNMV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=CC(=CC=C1)Br

Description

Ethyl 2-(3-bromophenyl)-2-methylpropanoate is a useful research compound. Its molecular formula is C12H15BrO2 and its molecular weight is 271.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 2-(3-bromo-phenyl)-2-methyl-propionitrile (prepared as described by Barlaam et al. J. Med. Chem., 1999, 42, 23, 4890–4908 incorporated herein by reference; 1.4 g, 6.24 mmol) was dissolved in ethanol (40 mL), treated with concentrated sulfuric acid (1 mL) and the resulting reaction mixture was refluxed for 36 h. The reaction mixture was cooled to ambient temperature, diluted with water and extracted with ethyl acetate. The organic phase was washed with water and brine, dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to a residue that was subjected to flash column chromatography over silica gel (230–400 mesh) using 5% ethyl acetate in hexane as the eluent to afford the title product as an orange oil (0.77 g, 46%).